Cas no 2742653-60-5 (3,3-Difluoro-2-(4-fluorophenyl)azetidine)

• Product Name: 3,3-Difluoro-2-(4-fluorophenyl)azetidine
• CAS No: 2742653-60-5
• MF: C₉H₈F₃N
• MW: 187.161732673645
• CID: 5943828
• PubChem ID: 165710026
• Update Time: 2025-05-22

3,3-Difluoro-2-(4-fluorophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2742653-60-5
• 3,3-difluoro-2-(4-fluorophenyl)azetidine
• EN300-37267708
• 3,3-Difluoro-2-(4-fluorophenyl)azetidine

• Inchi： 1S/C9H8F3N/c10-7-3-1-6(2-4-7)8-9(11,12)5-13-8/h1-4,8,13H,5H2
• InChI Key： PCNGNDGINHOPCT-UHFFFAOYSA-N
• SMILES： FC1(CNC1C1C=CC(=CC=1)F)F

Computed Properties

• Exact Mass: 187.06088375g/mol
• Monoisotopic Mass: 187.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

Additional information on 3,3-Difluoro-2-(4-fluorophenyl)azetidine

Exploring the Unique Properties and Applications of 3,3-Difluoro-2-(4-fluorophenyl)azetidine (CAS No. 2742653-60-5)

The compound 3,3-Difluoro-2-(4-fluorophenyl)azetidine (CAS No. 2742653-60-5) is a fluorinated azetidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro-substituted azetidine ring and the 4-fluorophenyl group, make it a valuable building block for drug discovery and material science applications. Researchers are increasingly exploring its potential due to its ability to modulate biological activity and improve metabolic stability in drug candidates.

One of the key reasons for the growing interest in 3,3-Difluoro-2-(4-fluorophenyl)azetidine is its role in the development of novel small molecule therapeutics. The azetidine scaffold is known for its conformational rigidity, which can enhance binding affinity to target proteins. The introduction of fluorine atoms further optimizes the compound's physicochemical properties, such as lipophilicity and membrane permeability, making it a promising candidate for central nervous system (CNS) drug development.

In recent years, the demand for fluorinated heterocycles like 3,3-Difluoro-2-(4-fluorophenyl)azetidine has surged, driven by trends in precision medicine and personalized therapeutics. The compound's ability to serve as a bioisostere for common functional groups has made it particularly valuable in medicinal chemistry. Researchers are investigating its use in the synthesis of kinase inhibitors, G-protein-coupled receptor (GPCR) modulators, and other targeted therapies for various diseases.

The synthesis of 3,3-Difluoro-2-(4-fluorophenyl)azetidine typically involves multi-step organic transformations, with careful attention to the introduction of fluorine atoms. Modern synthetic approaches often employ transition metal-catalyzed reactions or photocatalytic methods to achieve high selectivity and yield. These advancements align with the pharmaceutical industry's focus on green chemistry and sustainable synthesis, addressing common search queries about environmentally friendly production methods.

Beyond pharmaceutical applications, 3,3-Difluoro-2-(4-fluorophenyl)azetidine has shown potential in material science. Its unique electronic properties, imparted by the fluorine atoms, make it interesting for developing advanced functional materials. Researchers are exploring its incorporation into liquid crystals, organic semiconductors, and polymeric materials with specialized properties. This versatility responds to growing interest in fluorine-containing materials for electronics and energy applications.

The market for fluorinated building blocks like 3,3-Difluoro-2-(4-fluorophenyl)azetidine continues to expand, driven by increasing R&D investment in innovative therapeutics and smart materials. Industry analysts note particular growth in demand from contract research organizations and academic research institutions, reflecting broader trends in drug discovery outsourcing and collaborative research. This compound's commercial availability through specialized chemical suppliers has facilitated its adoption across various research applications.

Quality control and characterization of 3,3-Difluoro-2-(4-fluorophenyl)azetidine are critical aspects of its research use. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are typically employed to ensure purity and confirm structural integrity. These analytical procedures address common concerns about compound characterization and quality assurance in chemical research.

Looking ahead, the scientific community anticipates continued exploration of 3,3-Difluoro-2-(4-fluorophenyl)azetidine and related fluorinated azetidine derivatives. Emerging research directions include its potential in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies, which represent cutting-edge approaches in drug discovery. The compound's unique properties position it well to contribute to these innovative therapeutic modalities.

For researchers working with 3,3-Difluoro-2-(4-fluorophenyl)azetidine, proper handling and storage are essential considerations. While not classified as hazardous under standard conditions, best practices for laboratory chemical management should be followed. This includes storage in appropriate containers under controlled conditions, in line with general chemical safety protocols and institutional guidelines.

The development of 3,3-Difluoro-2-(4-fluorophenyl)azetidine derivatives continues to be an active area of research, with scientists exploring various structural modifications to optimize biological activity or material properties. Recent publications have described novel synthetic routes and applications, reflecting the compound's growing importance in chemical research and molecular design. These advancements contribute to the broader field of fluorine chemistry and its applications across multiple scientific disciplines.